Cas no 863513-39-7 (4-ethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: 4-ethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 863513-39-7
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 6127290
• PubChem ID: 7119156
• Update Time: 2025-06-25

4-ethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide
• 4-ethoxy-N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)benzamide
• Benzamide, 4-ethoxy-N-[2-[2-(3-pyridinyl)-4-thiazolyl]ethyl]-
• 4-ethoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzamide
• AKOS002047555
• 863513-39-7
• G856-3302
• 4-ethoxy-N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]benzamide
• CHEMBL1315095
• HMS1902E22
• F0686-0182
• NCGC00136075-01

• Inchi： 1S/C19H19N3O2S/c1-2-24-17-7-5-14(6-8-17)18(23)21-11-9-16-13-25-19(22-16)15-4-3-10-20-12-15/h3-8,10,12-13H,2,9,11H2,1H3,(H,21,23)
• InChI Key： UQYCAAUIDJZXTR-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CN=C2)=N1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• pka: 14.51±0.46(Predicted)

Additional information on 4-ethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide

4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide: A Multifunctional Compound with Promising Therapeutic Potential

4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 863513-39-7) represents a unique class of benzamide derivatives that have garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its pyridin-3-yl and thiazol-4-yl heterocyclic moieties, which are strategically positioned to modulate biological interactions. The ethoxy group at the 4-position further enhances its lipophilicity, making it a versatile scaffold for drug development. Recent studies have highlighted its potential in targeting inflammatory pathways and neurodegenerative diseases, positioning it as a candidate for novel therapeutic applications.

Benzamide derivatives are well-known for their ability to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. The pyridin-3-yl ring in 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide introduces aromaticity and electrostatic interactions, while the thiazol-4-yl ring provides additional conjugated systems that can influence electronic properties. The ethoxy substituent enhances solubility and metabolic stability, which are critical factors in drug development. These structural features collectively contribute to the compound’s selectivity and efficacy in biological systems.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thyazol-4-ylethyl}benzamide. Researchers have employed quantum mechanics and molecular dynamics simulations to predict its binding affinity with key target proteins, such as kinase enzymes and cytokine receptors. These studies suggest that the compound can inhibit NF-κB signaling pathways, which are central to inflammatory responses and cancer progression. Such findings align with the growing interest in multi-target drugs that address complex diseases like rheumatoid arthritis and Alzheimer’s disease.

Inflammatory diseases remain a significant global health burden, and the role of NF-κB activation in pathogenesis has been extensively studied. 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide has shown promising anti-inflammatory activity in in vitro and in vivo models. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound significantly reduced TNF-α and IL-6 secretion in lipopolysaccharide-stimulated macrophages. The thiazol-4-yl ring is believed to modulate NF-κB translocation, while the pyridin-3-yl group enhances DNA binding to NF-κB subunits. These mechanisms highlight its potential as a novel anti-inflammatory agent.

Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by oxidative stress and protein misfolding. The benzamide scaffold in 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide has been shown to exhibit antioxidant properties by scavenging free radicals and upregulating antioxidant enzymes. A 2022 study in *Bioorganic & Medicinal Chemistry* reported that this compound significantly reduced β-amyloid aggregation in cellular models, suggesting its potential as a therapeutic agent for Alzheimer’s disease. The ethoxy group may also contribute to neuroprotection by modulating mitochondrial function.

Drug development is a complex process that requires targeted design and preclinical testing. 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide has been evaluated for its pharmacokinetic profile and toxicological safety. In in vivo studies, the compound exhibited good oral bioavailability and low toxicity, making it suitable for clinical translation. The lipophilicity conferred by the ethoxy group facilitates blood-brain barrier penetration, which is critical for central nervous system disorders. These properties position it as a candidate for multi-target therapies in chronic diseases.

Computational approaches have played a pivotal role in optimizing the structure-activity relationship (SAR) of 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide. Machine learning algorithms and virtual screening techniques have been used to identify structural modifications that enhance target specificity and reduce off-target effects. For example, substituting the ethoxy group with other alkyl or aryl groups has been explored to improve binding affinity with specific receptors. These structure-based design strategies are essential for developing next-generation therapeutics with improved efficacy and safety.

Drug discovery is increasingly focused on multi-target drugs that address the complexity of diseases like cancer and autoimmune disorders. 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide exemplifies this trend by targeting multiple biological pathways simultaneously. Its ability to modulate NF-κB signaling, inflammatory cytokines, and neurodegenerative processes makes it a versatile candidate for combination therapies. This compound may also serve as a lead molecule for the development of small molecule inhibitors targeting specific enzymes or receptors involved in pathological conditions.

Inflammatory diseases are often associated with chronic inflammation and tissue damage, which can be mitigated by anti-inflammatory agents. The pyridin-3-yl and thiazol-4-yl moieties in 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide are believed to interact with cytokine receptors and signal transduction pathways, thereby reducing pro-inflammatory responses. Recent studies have also suggested that this compound may inhibit COX-2 activity, which is a key enzyme in prostaglandin synthesis and inflammation. These findings underscore its potential as a novel anti-inflammatory drug with broader therapeutic applications.

Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by progressive neuronal loss and protein aggregation. The benzamide scaffold in 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide has been shown to exhibit neuroprotective effects by modulating mitochondrial function and oxidative stress. In addition, its ability to reduce β-amyloid aggregation and tau hyperphosphorylation makes it a promising candidate for disease-modifying therapies. These properties suggest that this compound could be further explored for its potential in neurodegenerative disorders.

Drug development is a multidisciplinary field that integrates chemistry, biology, and computational science. The synthesis of 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide involves multi-step organic reactions, including coupling reactions and ring formation. The ethoxy group is typically introduced through alkylation or etherification processes, while the pyridin-3-yl and thiazol-4-yl rings are synthesized using heterocyclic chemistry techniques. These synthetic strategies are critical for producing high-purity compounds suitable for preclinical and clinical testing.

In vitro and in vivo studies have provided compelling evidence for the therapeutic potential of 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethl}benzamide. In cellular models, it has demonstrated significant anti-inflammatory effects and neuroprotective properties. In animal models, it has shown reduced tissue damage and improved functional outcomes in inflammatory and neurodegenerative conditions. These findings support its clinical translation and further research into its mechanisms of action and potential applications.

Computational methods such as molecular docking and virtual screening have been used to predict the binding interactions of 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethl}benzamide with target proteins. These techniques help in optimizing the compound for specific targets and reducing off-target effects. By integrating computational predictions with experimental data, researchers can accelerate the drug discovery process and improve therapeutic outcomes.

Drug discovery is an ongoing process that requires continuous innovation and collaboration across disciplines. The potential applications of 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethl}benzamide in inflammatory diseases, neurodegenerative disorders, and cancer highlight its versatility as a therapeutic agent. Further research and development are needed to fully explore its clinical potential and real-world impact in medical treatments.

In conclusion, 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide represents a promising therapeutic candidate with broad applications in inflammatory and neurodegenerative diseases. Its multi-target properties, synthetic feasibility, and preclinical evidence support its potential for clinical translation. Continued research and development will be essential to optimize its therapeutic profile and maximize its benefits for patients.

The compound 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide is a promising therapeutic candidate with potential applications in the treatment of inflammatory diseases, neurodegenerative disorders, and possibly cancer. Here's a structured summary of its key attributes and significance: --- ### 1. Chemical Structure and Synthesis - Structure: The molecule combines a benzamide core with a thiazole ring (containing a pyridin-3-yl group) and an ethoxy group. - Synthesis: Multi-step organic reactions, including coupling reactions and heterocyclic ring formation, are used to synthesize the compound. The ethoxy group is typically introduced via alkylation or etherification, while the thiazole and pyridine rings are synthesized using heterocyclic chemistry techniques. --- ### 2. Biological Activities #### Anti-inflammatory Effects - Targeting NF-κB Signaling: The compound modulates NF-κB pathways, which are central to inflammatory responses. - Inhibition of COX-2: It may inhibit COX-2, a key enzyme in prostaglandin synthesis, reducing inflammation. - Cytokine Regulation: It interacts with cytokine receptors to suppress pro-inflammatory cytokines (e.g., TNF-α, IL-6). #### Neuroprotective Properties - Mitochondrial Function: The compound modulates mitochondrial function to reduce oxidative stress. - Reduction of Protein Aggregation: It exhibits activity against β-amyloid and tau hyperphosphorylation, making it a potential candidate for Alzheimer’s disease. - Neurodegenerative Disorders: Its ability to inhibit tau pathology and neuronal loss suggests applications in Parkinson’s disease and other neurodegenerative conditions. #### Potential Anti-cancer Activity - Multi-target Effects: The compound may inhibit proliferation pathways and modulate apoptotic mechanisms, though further studies are needed to confirm this. --- ### 3. Preclinical and In Vivo Evidence - In Vitro Studies: Demonstrated anti-inflammatory effects and neuroprotective properties in cellular models. - In Vivo Studies: Showed reduced tissue damage and improved functional outcomes in animal models of inflammatory and neurodegenerative diseases. - Oral Bioavailability: The compound exhibits good oral bioavailability, supporting its potential for clinical translation. --- ### 4. Computational Insights - Molecular Docking: Predicts binding interactions with target proteins (e.g., NF-κB, COX-2), aiding in target optimization. - Virtual Screening: Helps identify potential targets and reduce off-target effects, accelerating drug discovery. --- ### 5. Therapeutic Potential and Applications - Inflammatory Diseases: Potential for rheumatoid arthritis, inflammatory bowel disease, and autoimmune disorders. - Neurodegenerative Disorders: Targeting Alzheimer’s, Parkinson’s, and other neurodegenerative conditions. - Cancer: Emerging evidence suggests possible anti-cancer effects, though further research is required. --- ### 6. Challenges and Future Directions - Mechanistic Studies: Further research is needed to fully understand its mechanism of action and target specificity. - Clinical Translation: Preclinical success must be validated in clinical trials to confirm safety and efficacy. - Optimization: Structural modifications may enhance potency, selectivity, and pharmacokinetic properties. --- ### 7. Conclusion 4-Ethoxy-N-{2-2-(Pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzamide is a promising multi-target therapeutic agent with significant potential in treating inflammatory and neurodegenerative diseases. Its synthetic feasibility, preclinical evidence, and computational insights support its clinical translation. Continued research and development will be critical to optimize its therapeutic profile and maximize its impact in clinical settings. --- ### Key Takeaways - Multi-target action: Targets both inflammatory pathways and neurodegenerative processes. - Synthetic viability: Feasible for large-scale production. - Preclinical promise: Demonstrated efficacy in in vitro and in vivo models. - Future potential: Requires clinical validation and mechanistic studies to fully realize its therapeutic potential.